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Compound of Interest

Compound Name: m-Chlorophenylbiguanide

Cat. No.: B1675964

For laboratory professionals, including researchers, scientists, and drug development experts,
the proper disposal of chemical waste is a critical component of laboratory safety and
environmental responsibility. This document provides a comprehensive, step-by-step guide to
the safe disposal of m-Chlorophenylbiguanide, ensuring compliance and minimizing risk.

Hazard and Disposal Summary

m-Chlorophenylbiguanide hydrochloride is a chemical compound that requires careful
handling and disposal due to its potential health effects. While not classified as environmentally
hazardous according to UN Model Regulations, it is known to cause skin and eye irritation and

may lead to respiratory irritation.[1][2] Therefore, adherence to proper disposal protocols is
essential.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1675964?utm_src=pdf-interest
https://www.benchchem.com/product/b1675964?utm_src=pdf-body
https://www.benchchem.com/product/b1675964?utm_src=pdf-body
https://documents.tocris.com/pdfs/tocris_msds/0440_sds.pdf?1672027907
https://cdn.caymanchem.com/cdn/msds/34726m.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Information Source

) m-Chlorophenylbiguanide
Chemical Name _ [1][2]
hydrochloride

CAS Number 2113-05-5 [1][2]

Causes skin irritation, serious
Primary Hazards eye irritation, and may cause [2]

respiratory irritation.

) Not classified as
Environmental Hazards _ [1][2]
environmentally hazardous.

Must not be disposed of with
household garbage. Do not
] ) allow product to reach the
Disposal Recommendation ) [2]
sewage system. Disposal must
be made according to official

regulations.

Step-by-Step Disposal Protocol

The following protocol outlines the necessary steps for the safe disposal of m-
Chlorophenylbiguanide. This procedure is designed to be a general guideline; always consult
with your institution's Environmental Health and Safety (EHS) department for specific
requirements.

Step 1: Personal Protective Equipment (PPE)

Before handling the chemical for disposal, ensure you are wearing appropriate PPE:
e Gloves: Chemical-resistant gloves.

o Eye Protection: Safety glasses with side shields or goggles.[3]

e Lab Coat: A standard laboratory coat.

Step 2: Waste Collection and Storage
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o Container: Collect waste m-Chlorophenylbiguanide and any contaminated materials (e.g.,
weighing paper, pipette tips) in a designated, properly labeled, and sealed waste container.

e Labeling: The container must be clearly labeled with the chemical name, "Hazardous Waste,"
and any other information required by your institution and local regulations.

o Storage: Store the waste container in a well-ventilated, designated hazardous waste
accumulation area, away from incompatible materials.[4][5]

Step 3: Arrange for Professional Disposal

e Contact EHS: Contact your institution's EHS department or a licensed hazardous waste
disposal contractor to arrange for pickup and disposal.

e Manifesting: Hazardous waste must be tracked from its point of generation to its final
disposal facility using a hazardous waste manifest.[6][7] This "cradle-to-grave" system
ensures proper handling and disposal.[8]

» Regulatory Compliance: Disposal must be conducted in accordance with all local, state, and
federal regulations, such as those established by the Resource Conservation and Recovery
Act (RCRA) in the United States.[8][9]

Step 4: Decontamination

o Surfaces: Thoroughly decontaminate any surfaces that may have come into contact with m-
Chlorophenylbiguanide using an appropriate solvent and cleaning procedure as
recommended by your safety protocols.

o PPE: Dispose of contaminated disposable PPE as hazardous waste. Reusable PPE should
be decontaminated according to established procedures.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of m-
Chlorophenylbiguanide.
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m-Chlorophenylbiguanide Disposal Workflow

Start: Have m-Chlorophenylbiguanide Waste

Contact Institutional EHS or
Licensed Waste Contractor

Prepare Hazardous Waste Manifest

Transfer to Authorized
Waste Disposal Facility

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for m-Chlorophenylbiguanide.
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By following these procedures and consulting with safety professionals, researchers can
ensure the safe and compliant disposal of m-Chlorophenylbiguanide, protecting both
themselves and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1675964?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

